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Pheromonotropin (pseudaletia

separata)

Cat. No.: B12386471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

recombinant expression and purification of Pheromonotropin (PT), a neuropeptide crucial in

regulating pheromone biosynthesis in various insect species. Understanding its signaling and

developing methods for its production are vital for research in pest management and the

development of novel insecticides.

Introduction to Pheromonotropin
Pheromonotropin (PT) belongs to the Pyrokinin/Pheromone Biosynthesis Activating

Neuropeptide (PBAN) family, characterized by a conserved C-terminal motif, FXPRLamide.[1]

[2] This family of neuropeptides regulates a wide array of physiological processes in insects.[1]

[2] PT's primary role is the stimulation of sex pheromone biosynthesis in female moths, making

it a key target for disrupting insect reproduction.[3][4][5] The peptide is produced in the

subesophageal ganglion and released into the hemolymph to act on the pheromone glands.[6]

Pheromonotropin Signaling Pathway
Pheromonotropin initiates its biological effects by binding to a specific G-protein coupled

receptor (GPCR) on the surface of pheromone gland cells.[1][2][4] This binding event triggers a

downstream signaling cascade involving second messengers. The activation of the GPCR

leads to an increase in intracellular calcium levels and the stimulation of adenylyl cyclase,
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which in turn elevates cyclic AMP (cAMP) levels.[1][2][5] This cascade ultimately activates key

enzymes involved in the fatty acid synthesis pathway, which is the precursor for pheromone

production.[1][2]
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1. Recombinant Baculovirus Generation

2. Protein Expression

3. Purification

Clone PT gene into
pFastBac vector

Transform E. coli DH10Bac
(generates recombinant bacmid)

Transfect insect cells (e.g., Sf9)
with bacmid to produce P1 virus

Amplify virus stock (P2, P3)

Infect high-density insect cell
culture (e.g., High Five™) with

high-titer virus

Incubate for 48-72 hours

Harvest supernatant
(for secreted PT)

Affinity Chromatography
(e.g., Ni-NTA for His-tagged PT)

Ion-Exchange Chromatography
(Polishing step)

Size-Exclusion Chromatography
(Final polishing and buffer exchange)

Purity and concentration analysis
(SDS-PAGE, Western Blot, Bradford assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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